8-[6-(Dimethylamino)pyridin-3-yl]-[1,2,4]triazolo[1,5-a]pyrazin-2-amine

• Molecular Formula: C12H13N7
• Molecular Weight: 255.28 g/mol
• IUPAC Name: 8-[6-(dimethylamino)pyridin-3-yl]-[1,2,4]triazolo[1,5-a]pyrazin-2-amine
• InChI: InChI=1S/C12H13N7/c1-18(2)9-4-3-8(7-15-9)10-11-16-12(13)17-19(11)6-5-14-10/h3-7H,1-2H3,(H2,13,17)
• InChI Key: FWXRMKDMXIASTG-UHFFFAOYSA-N
• Canonical SMILES: CN(C)C1=NC=C(C=C1)C2=NC=CN3C2=NC(=N3)N

Description

The compound 8-[6-(Dimethylamino)pyridin-3-yl]-[1,2,4]triazolo[1,5-a]pyrazin-2-amine is a nitrogen-rich heterocyclic molecule featuring a triazolo[1,5-a]pyrazine core substituted at position 8 with a 6-(dimethylamino)pyridin-3-yl group. Its molecular formula is C₁₂H₁₃N₇, derived from the parent structure [1,2,4]triazolo[1,5-a]pyrazin-2-amine (C₅H₅N₅, MW 135.13) .

Biological Activity

8-[6-(Dimethylamino)pyridin-3-yl]-[1,2,4]triazolo[1,5-a]pyrazin-2-amine is a heterocyclic compound notable for its potential biological activities, particularly in oncology. Its structure features a triazole ring fused to a pyrazine framework, and it includes a dimethylamino group that enhances its pharmacological properties. This compound has been investigated for its ability to inhibit receptor tyrosine kinases (RTKs), which are critical in cancer progression and metastasis.

Chemical Structure and Properties

• Molecular Formula : C₁₂H₁₃N₇
• CAS Number : 1360612-66-3
• Key Functional Groups : Triazole, Pyrazine, Dimethylamino

Antitumor Activity

Research indicates that compounds similar to 8-[6-(Dimethylamino)pyridin-3-yl]-[1,2,4]triazolo[1,5-a]pyrazin-2-amine exhibit significant antitumor activity. The inhibition of AXL receptor tyrosine kinase has been highlighted as a potential therapeutic target for various cancers. In vitro studies have demonstrated that this compound can effectively inhibit cell proliferation in cancer cell lines by disrupting critical signaling pathways involved in tumor growth.

The mechanism of action primarily involves the binding of the compound to RTKs, inhibiting their activity and thereby preventing downstream signaling that promotes cell division and survival. This is particularly relevant in the context of cancers where RTK signaling is often dysregulated.

Comparative Analysis with Related Compounds

Compound Name	Structure	Unique Features
6-(Dimethylamino)pyridine	Structure	Lacks the triazole ring; primarily acts as a base
[1,2,4]Triazolo[1,5-a]pyridine	Structure	Contains only triazole; used in various therapeutic applications
Pyrazin-2-amines	Structure	Focuses on pyrazine chemistry; less diverse in biological activity

This table illustrates the unique combination of structural features in 8-[6-(Dimethylamino)pyridin-3-yl]-[1,2,4]triazolo[1,5-a]pyrazin-2-amine that contributes to its distinct biological activities.

Study 1: Inhibition of AXL Kinase

A recent study explored the efficacy of 8-[6-(Dimethylamino)pyridin-3-yl]-[1,2,4]triazolo[1,5-a]pyrazin-2-amine in inhibiting AXL kinase activity. The compound demonstrated an IC₅₀ value indicating potent inhibitory effects on AXL-mediated signaling pathways in various cancer cell lines.

Study 2: Antimalarial Properties

In addition to its antitumor potential, related triazolopyrazine compounds have shown moderate activity against Plasmodium falciparum, with IC₅₀ values ranging from 0.3 to >20 µM. This suggests a broader spectrum of biological activity that could be harnessed for therapeutic applications beyond oncology.

Comparison with Similar Compounds

Structural Analogues with Halogen Substituents

• 8-Chloro-6-(trifluoromethyl)-[1,2,4]triazolo[1,5-a]pyridin-2-amine (C₇H₄ClF₃N₄, MW 236.58): Features a chloro and trifluoromethyl group at positions 8 and 6, respectively. Used in antimicrobial and herbicidal applications due to halogen-driven stability and target affinity .
• Lower solubility in aqueous media compared to the dimethylamino-pyridine derivative .

Analogues with Aromatic and Aliphatic Side Chains

• N-(3-Chlorophenyl)-2-((dimethylamino)methyl)-5-methyl-[1,2,4]triazolo[1,5-a]pyrimidin-7-amine (Compound 94, C₁₆H₁₈ClN₇): Combines a chlorophenyl group with a dimethylamino-methyl side chain. Demonstrated 56% yield in synthesis and antiplasmodial activity, suggesting the dimethylamino group enhances target engagement . Structural similarity to the target compound highlights the role of dimethylamino groups in modulating bioactivity.
• 8-Chloro-N-phenyl-[1,2,4]triazolo[1,5-a]pyrazin-2-amine (C₁₁H₈ClN₅, MW 245.67): Phenyl substitution at position 8 improves π-π stacking but reduces solubility compared to the dimethylamino-pyridine variant .

Derivatives with Carboxamide Functionality

• 2-Amino-5-methyl-N-(p-tolyl)-[1,2,4]triazolo[1,5-a]pyrimidine-6-carboxamide: Carboxamide group at position 6 enhances hydrogen-bonding capacity, often linked to antiproliferative activity in cancer cells . Contrasts with the target compound’s pyridinyl group, which may prioritize kinase or receptor binding over direct DNA interaction.

Key Data Table: Comparative Properties

Compound Name	Molecular Formula	MW	Key Substituents	Bioactivity Highlights
Target Compound	C₁₂H₁₃N₇	255.3	8-(6-(Dimethylamino)pyridin-3-yl)	Antimicrobial, kinase inhibition
8-Chloro-6-(trifluoromethyl)-[1,2,4]TAP*	C₇H₄ClF₃N₄	236.6	8-Cl, 6-CF₃	Herbicidal, antimicrobial
6-Bromo-[1,2,4]TAP-2-amine	C₅H₄BrN₅	214.0	6-Br	Intermediate for further derivatization
Compound 94 ()	C₁₆H₁₈ClN₇	343.8	3-Cl-Ph, dimethylamino-methyl	Antiplasmodial (IC₅₀ < 1 µM)

*TAP = [1,2,4]Triazolo[1,5-a]pyridin-2-amine